Cas no 2171182-51-5 (2-(1s,3s)-3-(dimethylamino)cyclobutoxyacetic acid)

• Product Name: 2-(1s,3s)-3-(dimethylamino)cyclobutoxyacetic acid
• CAS No: 2171182-51-5
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 6507376
• PubChem ID: 165589213
• Update Time: 2025-07-21

2-(1s,3s)-3-(dimethylamino)cyclobutoxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1s,3s)-3-(dimethylamino)cyclobutoxyacetic acid
• 2-[[cis-3-(Dimethylamino)cyclobutyl]oxy]acetic acid

• Inchi： 1S/C8H15NO3/c1-9(2)6-3-7(4-6)12-5-8(10)11/h6-7H,3-5H2,1-2H3,(H,10,11)/t6-,7+
• InChI Key： IEJSVCLSLJALBJ-KNVOCYPGSA-N
• SMILES： C(O)(=O)CO[C@@H]1C[C@H](N(C)C)C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 313.5±32.0 °C(Predicted)
• pka: 3.47±0.10(Predicted)

Additional information on 2-(1s,3s)-3-(dimethylamino)cyclobutoxyacetic acid

Research Brief on 2-((1s,3s)-3-(Dimethylamino)cyclobutoxy)acetic Acid (CAS: 2171182-51-5)

In recent years, the compound 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid (CAS: 2171182-51-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane ring structure and dimethylamino functional group, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug development.

The synthesis of 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in pharmaceutical formulations. The compound's stereochemistry, particularly the (1s,3s) configuration, plays a pivotal role in its biological activity, making enantioselective synthesis a key area of focus.

Pharmacological investigations have revealed that 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid exhibits notable activity as a modulator of specific biological pathways. Preliminary in vitro and in vivo studies suggest its potential in targeting G protein-coupled receptors (GPCRs), which are implicated in a wide range of diseases, including neurological disorders and metabolic conditions. The compound's ability to cross the blood-brain barrier further enhances its therapeutic prospects for central nervous system (CNS) applications.

One of the most promising applications of this compound lies in its role as a building block for novel drug candidates. Researchers have incorporated 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid into larger molecular frameworks to enhance binding affinity and selectivity. For instance, recent patent filings highlight its use in the development of next-generation analgesics and anti-inflammatory agents, with improved efficacy and reduced side effects compared to existing therapies.

Despite its potential, challenges remain in the clinical translation of 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid. Issues such as metabolic stability, pharmacokinetics, and toxicity profiles require further investigation. Ongoing studies are employing advanced techniques like structure-activity relationship (SAR) analysis and computational modeling to address these limitations and optimize the compound's therapeutic index.

In conclusion, 2-((1s,3s)-3-(dimethylamino)cyclobutoxy)acetic acid represents a versatile and promising scaffold in medicinal chemistry. Its unique structural features and biological activity make it a valuable candidate for further research and development. As the scientific community continues to explore its potential, this compound is poised to contribute significantly to the advancement of targeted therapies in the chemical biology and pharmaceutical sectors.